Cas no 1185767-30-9 (6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine)

6-(1-Methyl-1H-pyrazol-4-yl)pyridazin-3-amine is a heterocyclic compound featuring a pyridazine core substituted with a 1-methyl-1H-pyrazol-4-yl group at the 6-position and an amine at the 3-position. This structure imparts versatility in medicinal and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its pyridazine and pyrazole moieties contribute to strong binding affinity in target interactions, making it valuable for drug discovery and crop protection research. The compound exhibits favorable stability and solubility properties, facilitating its use in diverse synthetic pathways. Its well-defined reactivity profile allows for efficient functionalization, enabling the development of novel derivatives with tailored properties.

6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine structure

1185767-30-9 structure

Product Name:6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine

CAS No:1185767-30-9

MF:C₈H₉N₅

MW:175.190560102463

CID:1100883

PubChem ID:62202683

Update Time:2025-06-07

6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-(1-methyl-1H-pyrazol-4-yl)-3-Pyridazinamine
- 6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine
- SCHEMBL4517082
- 1185767-30-9
- 6-(1-Methyl-1H-pyrazol-4-yl)-pyridazin-3-ylamine
- AKOS011484000
- Z960884752
- 6-(1-methylpyrazol-4-yl)pyridazin-3-amine
- DB-155631
- EN300-188482
- F8888-3682
- VUROTULAXWJUOD-UHFFFAOYSA-N
- Inchi： 1S/C8H9N5/c1-13-5-6(4-10-13)7-2-3-8(9)12-11-7/h2-5H,1H3,(H2,9,12)
- InChI Key： VUROTULAXWJUOD-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C=N1)C1=CC=C(N)N=N1

Computed Properties

Exact Mass: 175.08579531g/mol
Monoisotopic Mass: 175.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 457.1±35.0 °C at 760 mmHg
Flash Point: 230.2±25.9 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-(1-methyl-1H-pyrazol-4-yl)pyridazin-3-amine Pricemore >>

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